Cas no 1934860-71-5 (5-fluoropiperidin-3-ol)

• Product Name: 5-fluoropiperidin-3-ol
• CAS No: 1934860-71-5
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD31420837
• CID: 5104585
• PubChem ID: 67958033
• Update Time: 2026-03-03

5-fluoropiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 5-fluoro-
• 5-fluoropiperidin-3-ol

• MDL： MFCD31420837
• Inchi： 1S/C5H10FNO/c6-4-1-5(8)3-7-2-4/h4-5,7-8H,1-3H2
• InChI Key： NEKACQUHAHXIIL-UHFFFAOYSA-N
• SMILES： N1CC(F)CC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-fluoropiperidin-3-ol

Recent Advances in the Study of 5-Fluoropiperidin-3-ol (CAS: 1934860-71-5) and Its Applications in Chemical Biology and Medicine

The compound 5-fluoropiperidin-3-ol (CAS: 1934860-71-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. Recent studies highlight its role as a versatile building block in the development of novel pharmaceuticals, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key advancements in the study of 5-fluoropiperidin-3-ol is its efficient synthesis through innovative catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis route using palladium-catalyzed fluorination, which significantly improves the scalability and purity of the compound. This methodological breakthrough addresses previous challenges related to stereochemical control and has paved the way for its broader application in preclinical research.

In terms of biological activity, 5-fluoropiperidin-3-ol has shown promising results as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical targets for treating anxiety and epilepsy. Preliminary in vitro and in vivo studies indicate that fluorinated piperidine derivatives, including 5-fluoropiperidin-3-ol, exhibit enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. These findings were corroborated by a recent patent application (WO2023056321) detailing its use in next-generation anxiolytics.

Furthermore, the compound's potential in antimicrobial drug development has been explored. A 2024 study in ACS Infectious Diseases reported that 5-fluoropiperidin-3-ol derivatives exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The fluorination at the 5-position appears to enhance membrane permeability and target engagement, making it a valuable scaffold for designing new antibiotics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-fluoropiperidin-3-ol-based therapeutics. Current research efforts are focused on structural modifications to improve bioavailability and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 5-fluoropiperidin-3-ol (CAS: 1934860-71-5) represents a promising frontier in medicinal chemistry, with applications spanning CNS disorders, infectious diseases, and beyond. Ongoing research is expected to further elucidate its mechanistic underpinnings and expand its therapeutic potential. This briefing underscores the importance of continued investment in fluorinated piperidine chemistry to address unmet medical needs.